Cas no 112747-99-6 ((+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside)

• Product Name: (+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
• CAS No: 112747-99-6
• Molecular Formula: C₃₂H₄₂O₁₇
• Molecular Weight: 698.666
• CID: 2043920
• PubChem ID: 21633110

(+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside Properties

Names and Identifiers

• (+)-1-hydroxypinoresinol 4',4"-di-O-beta-D-glucopyranoside
• (+)-1-hydroxypinoresinol 4',4''-di-O-beta-D-glucopyranoside
• 8-hydroxypinoresinol-4,4'-di-O-beta-D-glucopyranoside
• 8-Hydroxypinoresinol diglucoside
• 112747-99-6
• HY-N9257
• 8-Hydroxypinoresinol4,4'-di-O-beta-D-glucopyranoside
• A-D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-{4-[(1R,3aR,4S,6aS)-6a-hydroxy-4-(3-methoxy-4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-tetrahydro-1H-furo[3,4-c]furan-1-yl]-2-methoxyphenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• DA-50021
• AKOS040761270
• CS-0159121
• FS-8205
• (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6S,6aR)-3a-hydroxy-3-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 8-Hydroxypinoresinol4,4'-di-O-

• InChIKey： COHZMNDRCLPQIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C32H42O17/c1-42-18-7-13(3-5-16(18)46-30-26(39)24(37)22(35)20(9-33)48-30)28-15-11-44-29(32(15,41)12-45-28)14-4-6-17(19(8-14)43-2)47-31-27(40)25(38)23(36)21(10-34)49-31/h3-8,15,20-31,33-41H,9-12H2,1-2H3
• SMILES： COc1cc(ccc1OC1OC(CO)C(O)C(O)C1O)C1OCC2(O)C1COC2c1ccc(OC2OC(CO)C(O)C(O)C2O)c(OC)c1

Computed Properties

• Exact Mass: 698.24219987g/mol
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 10
• Monoisotopic Mass: 698.24219987g/mol
• Heavy Atom Count: 49
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.474
• Topological Polar Surface Area: 256Ų

Experimental Properties

• Color/Form: Powder